![molecular formula C12H12BrN2O+ B280630 3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium](/img/structure/B280630.png)
3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium is a chemical compound that belongs to the imidazole family. This compound is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium is not fully understood. However, it has been reported that this compound can interact with various biological targets, including enzymes, receptors, and DNA. This interaction can result in the modulation of various biological processes, such as cell signaling, gene expression, and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound can modulate the activity of various enzymes, such as acetylcholinesterase, tyrosinase, and carbonic anhydrase. Moreover, it can interact with various receptors, such as GABA receptors and adenosine receptors. These interactions can result in the modulation of various physiological processes, such as neurotransmission, blood pressure, and inflammation.
Advantages and Limitations for Lab Experiments
3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium has several advantages for lab experiments. This compound is easy to synthesize and purify, and it can be used in a wide range of assays and experiments. Moreover, it has a high stability and a low toxicity, which makes it suitable for long-term experiments. However, this compound also has some limitations, such as its limited solubility in water and its potential reactivity with other compounds.
Future Directions
There are several future directions for the research on 3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium. One possible direction is to explore its potential applications in drug discovery and development. This compound has shown promising results in various in vitro and in vivo assays, and it may have potential as a drug candidate for the treatment of various diseases. Another possible direction is to investigate its potential as a fluorescent probe for the detection of metal ions. This compound has shown high selectivity and sensitivity towards certain metal ions, and it may have potential as a diagnostic tool for various diseases. Finally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its molecular targets and biological effects.
Synthesis Methods
The synthesis method of 3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium involves the reaction of 2-bromo-4'-methylacetophenone with imidazole in the presence of a base. This reaction results in the formation of the desired compound. The purity and yield of the compound can be improved by optimizing the reaction conditions.
Scientific Research Applications
3-[2-(4-bromophenyl)-2-oxoethyl]-1-methyl-1H-imidazol-3-ium has been widely used in scientific research due to its potential applications in various fields. This compound has been used as a catalyst in organic synthesis, as a fluorescent probe for the detection of metal ions, and as a potential drug candidate for the treatment of various diseases.
Properties
Molecular Formula |
C12H12BrN2O+ |
---|---|
Molecular Weight |
280.14 g/mol |
IUPAC Name |
1-(4-bromophenyl)-2-(3-methylimidazol-3-ium-1-yl)ethanone |
InChI |
InChI=1S/C12H12BrN2O/c1-14-6-7-15(9-14)8-12(16)10-2-4-11(13)5-3-10/h2-7,9H,8H2,1H3/q+1 |
InChI Key |
ARDZCHQVHYMVCV-UHFFFAOYSA-N |
SMILES |
C[N+]1=CN(C=C1)CC(=O)C2=CC=C(C=C2)Br |
Canonical SMILES |
C[N+]1=CN(C=C1)CC(=O)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.